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Compound of Interest

Compound Name: 3,4-(Methylenedioxy)aniline

Cat. No.: B081397 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on the physicochemical properties of 3,4-
(Methylenedioxy)aniline, a compound of interest in pharmaceutical and chemical synthesis.

Physicochemical Data
The fundamental molecular properties of 3,4-(Methylenedioxy)aniline have been determined

and are summarized below. This data is essential for experimental design, reaction

stoichiometry, and analytical characterization.

Property Value

Molecular Formula C₇H₇NO₂[1][2][3][4][5]

Molecular Weight 137.14 g/mol [1][2][3][4][5]

Melting Point 39-41 °C[1][2][6]

Boiling Point 144 °C at 16 mmHg[1][2][6]

CAS Number 14268-66-7[1][2][3]

Logical Relationship of Core Properties
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The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.

3,4-(Methylenedioxy)aniline

Molecular Formula
C₇H₇NO₂

Molecular Weight
137.14 g/mol

Click to download full resolution via product page

Caption: Core molecular properties of 3,4-(Methylenedioxy)aniline.

Experimental Protocols
While a comprehensive compilation of all experimental protocols involving 3,4-
(Methylenedioxy)aniline is beyond the scope of this guide, a representative synthetic method

is described.

Synthesis of 3,4-(Methylenedioxy)aniline via Amination

One documented method involves the amination of 5-bromobenzo[d][1][3]dioxole.[6]

Materials: 5-bromobenzo[d][1][3]dioxole, Copper(I) iodide (CuI), N,N'-

Dimethylethylenediamine (DMEDA), Ammonium hydroxide (NH₄OH, 27% NH₃ in H₂O),

Dimethyl sulfoxide (DMSO), Ethyl acetate (EtOAc), Saturated aqueous Sodium Sulfate

(Na₂SO₄), Magnesium Sulfate (MgSO₄).

Procedure:

A 10mL sealed tube is charged with 5-bromobenzo[d][1][3]dioxole (1 mmol), CuI (19 mg,

0.1 mmol), and DMEDA (13 mg/16μL, 0.15 mmol) in NH₄OH (1.5 mL) and DMSO (0.5
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mL).

The tube is flushed with Argon gas before being sealed.

The solution is stirred at 110-130°C for a specified time.

After cooling to room temperature, a saturated aqueous Na₂SO₄ solution (5 mL) is added.

The resulting solution is extracted three times with EtOAc (20 mL portions).

The combined organic layers are dried over MgSO₄, filtered, and concentrated.

The residue is purified by flash column chromatography to yield 3,4-
(Methylenedioxy)aniline.[6]

Purification

The compound can be purified by crystallization from petroleum ether or by vacuum distillation.

[6]

Applications in Synthesis
3,4-(Methylenedioxy)aniline serves as a valuable precursor in organic synthesis. It is utilized

in the synthesis of γ-glutamylanilides and undergoes N-alkylation with cyclic secondary

alkylamines in the presence of a Shvo catalyst to produce N-arylpyrrolidines.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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